Cas no 2229616-03-7 (5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine)

• Product Name: 5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine
• CAS No: 2229616-03-7
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 6556582
• PubChem ID: 165850470
• Update Time: 2025-07-25

5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine
• EN300-1790206
• 2229616-03-7
• 5-[2-(1H-indol-3-yl)ethyl]-1,2-oxazol-3-amine

• Inchi： 1S/C13H13N3O/c14-13-7-10(17-16-13)6-5-9-8-15-12-4-2-1-3-11(9)12/h1-4,7-8,15H,5-6H2,(H2,14,16)
• InChI Key： FGSVITFBHKXNQX-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine

Introduction to 5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine (CAS No. 2229616-03-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2229616-03-7, represents a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This heterocyclic amine derivative combines the pharmacophoric properties of indole and oxazole moieties, making it a promising candidate for the development of novel therapeutic agents. The compound's unique structural framework, characterized by a 5-(2-(1H-indol-3-yl)ethyl)-1,2-oxazole backbone, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The indolyl moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Indole derivatives have been extensively studied due to their role in modulating various cellular pathways, particularly those involving neurotransmitter systems and immune responses. In contrast, the oxazole ring is known for its stability and ability to engage in hydrogen bonding interactions, which are critical for drug-receptor binding affinity. The combination of these two pharmacophoric units in 5-2-(1H-indol-3-yl)ethyl-1,2-oxazol-3-amine suggests potential synergistic effects that could enhance its biological efficacy.

Recent advancements in drug discovery have highlighted the importance of multitargeted ligands that can interact with multiple biological receptors or enzymes simultaneously. The structural features of 5-(2-(1H-indol-3-yl)ethyl)-1,2-oxazole make it an attractive candidate for such multitargeted approaches. For instance, studies have demonstrated that indole derivatives can modulate serotonin receptors (e.g., 5-HT1A), while oxazole-containing compounds have shown activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual functionality may enable 5-(2-(1H-indol-3-yilethyl)-1,2 oxazoleamine to exhibit broader therapeutic potential compared to single-target agents.

One of the most compelling aspects of this compound is its potential application in the development of next-generation kinase inhibitors. Kinases are key enzymes involved in cell signaling pathways and are frequently implicated in various diseases, including cancer. The indole and oxazole moieties can be engineered to interact with specific kinase domains through hydrogen bonding or hydrophobic interactions. Preliminary computational studies have suggested that modifications at the 5-(2-(1H-indol -3 -yilethyl)- 1 , 2 oxazoleamine scaffold could enhance binding affinity to target kinases while minimizing off-target effects. This underscores the compound's promise as a lead structure for kinase inhibition research.

The synthesis of 5 - 2 - ( 1 H - ind ol - 3 - yl ) ethyl - 1 , 2 ox az ol - 3 - am ine involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key synthetic strategies include nucleophilic substitution reactions to introduce the indole moiety onto the oxazole ring followed by functional group transformations to achieve the desired amine derivative. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, which are essential for preclinical development programs.

From a biological perspective, 5 -( 2 -( 1 H - ind ol - 3 - yl ) ethyl ) - 1 , 2 ox az ol am ine has been evaluated in several in vitro assays to assess its pharmacological activity. Initial studies have revealed promising results in modulating inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNFα and IL - 6 . Additionally, the compound has shown potential neuroprotective effects in cell culture models of neurodegenerative diseases like Alzheimer's disease. These findings align with the growing interest in indole derivatives as therapeutic agents for central nervous system disorders.

The structural flexibility of 5 -( 2 -( 1 H - ind ol - 3 yl ) ethyl ) - 1 , 2 ox az ol am ine also allows for further derivatization to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, introduction of fluorine atoms at strategic positions on the indole ring has been shown to enhance receptor binding affinity while reducing metabolic clearance rates. Such structural modifications are critical for translating preclinical findings into clinical success.

In conclusion,5 -( 2 -( 1 H indol -3 yl ) ethyl ) - 1 , 2 ox az ol am ine (CAS No. 2229616 -03 -7) represents a structurally innovative compound with significant potential in chemical biology and medicinal chemistry research. Its unique combination of an indole and oxazole scaffold positions it as a versatile scaffold for developing novel therapeutic agents with multitargeted capabilities. Ongoing studies continue to explore its applications in kinase inhibition,inflammatory disease modulation,and neuroprotection,highlighting its broad therapeutic promise.